Cas no 823796-20-9 (4-Pyrimidinamine, 2-(2-fluorophenyl)-N,N-dimethyl-5-(2-thienyl)-)
823796-20-9 structure
Product Name:4-Pyrimidinamine, 2-(2-fluorophenyl)-N,N-dimethyl-5-(2-thienyl)-
CAS No:823796-20-9
MF:C16H14FN3S
MW:299.36586523056
CID:692969
PubChem ID:59517832
Update Time:2025-04-19
4-Pyrimidinamine, 2-(2-fluorophenyl)-N,N-dimethyl-5-(2-thienyl)- Chemical and Physical Properties
Names and Identifiers
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- 4-Pyrimidinamine, 2-(2-fluorophenyl)-N,N-dimethyl-5-(2-thienyl)-
- 2-(2-fluorophenyl)-N,N-dimethyl-5-thiophen-2-ylpyrimidin-4-amine
- SCHEMBL13106343
- 2-(2-Fluorophenyl)-N,N-dimethyl-5-(thiophen-2-yl)pyrimidin-4-amine
- DTXSID60732299
- 823796-20-9
-
- Inchi: 1S/C16H14FN3S/c1-20(2)16-12(14-8-5-9-21-14)10-18-15(19-16)11-6-3-4-7-13(11)17/h3-10H,1-2H3
- InChI Key: CDHKOIGSITUSFB-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1=CN=C(C2C=CC=CC=2F)N=C1N(C)C
Computed Properties
- Exact Mass: 299.08924679g/mol
- Monoisotopic Mass: 299.08924679g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 57.3Ų
4-Pyrimidinamine, 2-(2-fluorophenyl)-N,N-dimethyl-5-(2-thienyl)- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
823796-20-9 (4-Pyrimidinamine, 2-(2-fluorophenyl)-N,N-dimethyl-5-(2-thienyl)-) Related Products
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- 849200-75-5(Imidazo[1,5-a]pyrazin-8-amine, N-(2,6-dimethylphenyl)-5-(2-thienyl)-)
- 286430-62-4(3-Pyridinecarbonitrile,2-(dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)-)
- 832076-05-8(Benzenamine, 4-[4-(4-methyl-1-piperazinyl)-6-(2-thienyl)-2-pyrimidinyl]-)
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